Cas no 87166-61-8 ( )

  structure
  structure
Product Name: 
CAS No:87166-61-8
MF:C20H16N4
MW:312.36784362793
CID:878052
PubChem ID:5709696
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-N,4-N-diphenylphthalazine-1,4-diamine
    • AKOS005428328
    • STK293186
    • 87166-61-8
    • 1,4-bis (phenylamino)phthalazine
    • N,N'-diphenylphthalazine-1,4-diamine
    • DTXSID20420781
    •  
    • Inchi: 1S/C20H16N4/c1-3-9-15(10-4-1)21-19-17-13-7-8-14-18(17)20(24-23-19)22-16-11-5-2-6-12-16/h1-14H,(H,21,23)(H,22,24)
    • InChI Key: LNPAKPMWDHIBRZ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C1=C2C=CC=CC2=C(N=N1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 312.137496527g/mol
  • Monoisotopic Mass: 312.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 49.8Ų
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